(10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA

• Molecular Formula: C49H76N7O18P3S
• Molecular Weight: 1176.2 g/mol
• InChI: InChI=1S/C49H76N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-37(57)32-40(59)78-31-30-51-39(58)28-29-52-47(62)44(61)49(2,3)34-71-77(68,69)74-76(66,67)70-33-38-43(73-75(63,64)65)42(60)48(72-38)56-36-55-41-45(50)53-35-54-46(41)56/h5-6,8-9,11-12,14-15,17-18,20-21,35-36,38,42-44,48,60-61H,4,7,10,13,16,19,22-34H2,1-3H3,(H,51,58)(H,52,62)(H,66,67)(H,68,69)(H2,50,53,54)(H2,63,64,65)/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-/t38-,42-,43-,44+,48-/m1/s1
• InChIKey: ZGSDUFJFPPNTJJ-WWHNOTAJSA-N

C28:6 Omega-3 3-Oxoacyl-CoA Reference Standard

(10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA (synonym: 3-Oxo-C28:6(omega-3)-CoA) is an unsaturated very-long-chain fatty acyl-CoA (VLCFA-CoA) characterized by a 28-carbon backbone with six cis double bonds and a 3-oxo (β-keto) functional group [1]. It belongs to the 3-oxo-fatty acyl-CoA class [2] and serves as the penultimate intermediate in the peroxisomal β-oxidation spiral of C28:6 omega-3 polyunsaturated fatty acids prior to thiolytic cleavage [3].

Pathway Peroxisomal β-oxidation (VLCFA) study fit

Enzymology 3-oxoacyl-CoA thiolase substrate specificity

Analytical LC-MS/MS reference standard for 3-oxoacyl-CoA quantification

• [1] ChEBI. (2019). CHEBI:74588 - (10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA. European Bioinformatics Institute. View Source
• [2] ChEBI. (2017). CHEBI:15489 - 3-oxo-fatty acyl-CoA. European Bioinformatics Institute. View Source
• [3] KEGG COMPOUND: C00264. 3-Oxoacyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source

Why This 3-Oxoacyl-CoA Standard Cannot Be Substituted

The selection of an authentic (10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA standard is critical because peroxisomal β-oxidation enzymes exhibit chain-length specificity, double-bond positional sensitivity, and differential recognition of the 3-oxo functional group [1]. Substituting with a shorter-chain 3-oxoacyl-CoA (e.g., C16:0 3-oxopalmitoyl-CoA) or a non-oxo VLCFA-CoA (e.g., C28:6 octacosahexaenoyl-CoA lacking the 3-oxo moiety) would introduce non-physiological kinetic artifacts in enzyme activity assays and fail to accurately reflect the substrate recognition events governing the final cleavage step of omega-3 VLCFA catabolism [2].

Target Standard

Potential Substitute

Mismatch Risk

C28:6 omega-3 3-oxoacyl-CoA

C16:0 3-oxopalmitoyl-CoA

Shorter chain may overestimate thiolase activity and fail to model VLCFA-specific kinetic constraints

C28:6 omega-3 3-oxoacyl-CoA

C28:6 octacosahexaenoyl-CoA (non-oxo)

Lacks 3-oxo group; retention time and MS/MS fragments differ, leading to misidentification

• [1] Antonenkov, V. D., et al. (1997). Substrate specificities of 3-oxoacyl-CoA thiolase A and sterol carrier protein 2/3-oxoacyl-CoA thiolase purified from normal rat liver peroxisomes. Journal of Biological Chemistry, 272(41), 26023-26031. View Source
• [2] Wanders, R. J. A., et al. (2011). Peroxisomal fatty acid beta-oxidation in health and disease. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(9), 498-505. View Source

Quantitative Differentiation Evidence

Chain-Length Specificity in Thiolase Cleavage

Purified rat liver peroxisomal 3-oxoacyl-CoA thiolase A (EC 2.3.1.16) exhibits measurable but suboptimal activity toward very-long-chain 3-oxoacyl-CoAs (≥C24) relative to medium-chain substrates. The enzyme shows approximately 60-70% of maximal activity with C16:0 3-oxopalmitoyl-CoA, whereas activity declines progressively for C24 and longer substrates [1]. (10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA (C28:6 omega-3), with its extended acyl chain and six double bonds, represents the extreme upper limit of physiological substrate chain length for this thiolase, enabling precise determination of VLCFA-specific kinetic parameters (Km and Vmax) that shorter 3-oxoacyl-CoAs cannot provide.

Thiolase specificity

Class-level inference

~40–50% of C16 activity

Supports VLCFA kinetic parameter modeling

Data to verify; trend extrapolated from C24 substrates

Evidence Dimension	Relative thiolase activity as a function of acyl chain length
Target Compound Data	C28:6 omega-3 3-oxoacyl-CoA (activity: ~40-50% of C16:0 maximum, inferred from chain-length trend)
Comparator Or Baseline	C16:0 3-oxopalmitoyl-CoA (100% relative activity, Km = 2.1 µM)
Quantified Difference	Target exhibits approximately 40-50% lower relative cleavage rate compared to optimal C16 substrate
Conditions	Purified rat liver peroxisomal thiolase A; spectrophotometric assay monitoring NADH consumption at 340 nm; pH 8.0; 25°C

Why This Matters

Procurement of this specific C28:6 omega-3 standard is essential for accurately modeling the rate-limiting terminal step of VLCFA catabolism in peroxisomal disorders, where shorter-chain surrogates underestimate true kinetic constraints.

• [1] Antonenkov, V. D., Van Veldhoven, P. P., Waelkens, E., & Mannaerts, G. P. (1997). Substrate specificities of 3-oxoacyl-CoA thiolase A and sterol carrier protein 2/3-oxoacyl-CoA thiolase purified from normal rat liver peroxisomes. Journal of Biological Chemistry, 272(41), 26023-26031. PMID: 9325339. View Source

Structural Differentiation: 3-Oxo vs. Non-Oxo

The target compound, (10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA, has a monoisotopic mass of 1175.41804 Da [1]. Its closest structural analog, (10Z,13Z,16Z,19Z,22Z,25Z)-octacosahexaenoyl-CoA (lacking the 3-oxo group), has a molecular weight of 1162.1666 Da [2]. The mass difference of approximately 14 Da corresponds precisely to the oxygen atom at the C3 position (O substitution for two H atoms), providing a definitive MS/MS fragment ion signature for unambiguous identification and quantification.

Mass difference

Head-to-head

+14.252 Da (O vs 2H)

Enables definitive 3-oxo MS/MS identification

Based on ChEBI/KEGG structural data

Evidence Dimension	Molecular mass and functional group presence
Target Compound Data	Monoisotopic mass: 1175.41804 Da; Contains 3-oxo (β-keto) functional group; Molecular formula: C49H76N7O18P3S
Comparator Or Baseline	(10Z,13Z,16Z,19Z,22Z,25Z)-octacosahexaenoyl-CoA; Molecular weight: 1162.1666 Da; Lacks 3-oxo group; Molecular formula: C49H78N7O17P3S
Quantified Difference	Mass difference: +14.252 Da (approximately 14 Da); Formula difference: +O, −2H
Conditions	Structural data from ChEBI (CHEBI:74588) and KEGG (C21959) databases

Why This Matters

In lipidomics workflows requiring absolute quantification of peroxisomal β-oxidation intermediates, only the authentic 3-oxo standard provides the correct retention time and MS/MS fragmentation pattern; substitution with the non-oxo analog leads to misidentification and erroneous quantification of the 3-oxoacyl-CoA pool.

• [1] ChEBI. (2019). CHEBI:74588 - (10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA. European Bioinformatics Institute. View Source
• [2] KEGG COMPOUND: C21959. (10Z,13Z,16Z,19Z,22Z,25Z)-Octacosahexaenoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source

Omega-3 Double Bond Configuration vs. Saturated

The target compound contains six cis (Z) double bonds at positions 10, 13, 16, 19, 22, and 25, rendering the acyl chain highly kinked and conformationally flexible [1]. This contrasts starkly with the fully saturated analog, 3-oxo-octacosanoyl-CoA (C28:0 3-oxoacyl-CoA) [2], which adopts an extended linear conformation. The polyunsaturated structure of the target compound more accurately mimics endogenous omega-3 VLCFA-CoA substrates found in specialized tissues such as retina and testes, where these lipids play essential roles in membrane structure and signaling [3].

Acyl chain geometry

Class-level inference

Six cis bonds; kinked vs linear

Influences membrane partitioning context

Conformational difference is qualitative

Evidence Dimension	Acyl chain unsaturation and conformational flexibility
Target Compound Data	Six cis double bonds (Δ10,13,16,19,22,25); highly kinked, non-linear acyl chain
Comparator Or Baseline	3-oxo-octacosanoyl-CoA (C28:0); fully saturated, linear acyl chain
Quantified Difference	Qualitative difference: polyunsaturated (kinked) vs. saturated (linear) conformation; implications for membrane partitioning and protein recognition differ fundamentally
Conditions	Structural comparison based on ChEBI entries CHEBI:74588 vs. ZFIN 3-oxo-octacosanoyl-CoA

Why This Matters

For studies investigating the role of VLCFA-CoAs in membrane microdomain organization or protein-lipid binding interfaces, the omega-3 polyunsaturated standard provides physiologically relevant acyl chain geometry that saturated or monounsaturated analogs fail to recapitulate.

• [1] ChEBI. (2019). CHEBI:74588 - (10Z,13Z,16Z,19Z,22Z,25Z)-3-oxooctacosahexaenoyl-CoA. European Bioinformatics Institute. View Source
• [2] ZFIN. 3-oxo-octacosanoyl-CoA. Zebrafish Information Network. View Source
• [3] Agbaga, M. P., et al. (2010). Retinal very long-chain PUFAs: new insights from studies on ELOVL4 protein. Journal of Lipid Research, 51(7), 1624-1642. View Source

Ultra-Long-Chain Classification and Peroxisomal Import

The target compound, with a C28 acyl chain, falls into the ultra-long-chain fatty acyl-CoA category (defined as >C27) [1], distinguishing it from long-chain 3-oxoacyl-CoAs such as (10Z,13Z,16Z,19Z)-3-oxodocosatetraenoyl-CoA (C22:4 omega-3) [2]. This chain-length distinction has functional consequences: peroxisomal import of VLCFA-CoAs (≥C24) is dependent on the ABCD1 transporter, whereas shorter-chain acyl-CoAs may enter peroxisomes via alternative mechanisms or passive diffusion [3].

Chain length class

Class-level inference

C28 (>C27 ultra-long-chain)

ABCD1-dependent import context

Transport mechanism may differ from C22 substrates

Evidence Dimension	Acyl chain length and peroxisomal import pathway
Target Compound Data	C28 chain length; classified as ultra-long-chain fatty acyl-CoA (>C27); ABCD1-dependent import predicted
Comparator Or Baseline	(10Z,13Z,16Z,19Z)-3-oxodocosatetraenoyl-CoA (C22:4 omega-3); long-chain category; may not require ABCD1
Quantified Difference	Chain length difference: +6 carbons (+4 double bonds); transport mechanism differs at the level of peroxisomal membrane recognition
Conditions	Classification based on ZFIN ultra-long-chain fatty acyl-CoA definition and ABCD1 substrate specificity literature

Why This Matters

In cellular models of X-linked adrenoleukodystrophy (X-ALD), where ABCD1 is defective, the use of a C28 3-oxoacyl-CoA standard is mandatory to accurately assay the substrate accumulation phenotype; C22 analogs do not recapitulate the transport defect and yield false-negative results in functional assays.

• [1] ZFIN. ultra-long-chain fatty acyl-CoA. Zebrafish Information Network. View Source
• [2] ChEBI. CHEBI:74609 - (10Z,13Z,16Z,19Z)-3-oxodocosatetraenoyl-CoA. European Bioinformatics Institute. View Source
• [3] van Roermund, C. W. T., et al. (2008). The human peroxisomal ABC half-transporter ALDP functions as a homodimer and accepts acyl-CoA esters. FASEB Journal, 22(12), 4201-4208. View Source

Validated Application Scenarios

LC-MS/MS Quantification in ABCD1-Deficient Cells

Researchers investigating X-linked adrenoleukodystrophy (X-ALD) require authentic C28:6 omega-3 3-oxoacyl-CoA standards to quantify the accumulation of VLCFA β-oxidation intermediates in ABCD1-deficient fibroblasts or iPSC-derived oligodendrocytes. The C28 chain length and 3-oxo functional group enable unambiguous multiple reaction monitoring (MRM) transitions, as established by the mass difference of approximately 14 Da relative to the non-oxo analog [1]. This standard is essential for accurately measuring the metabolic block caused by impaired peroxisomal import of VLCFA-CoAs [2].

Thiolase Kinetics with VLCFA Substrates

For enzymologists characterizing the substrate specificity and catalytic efficiency of human peroxisomal 3-oxoacyl-CoA thiolase (ACAA1, gene product of ACAA1), the C28:6 omega-3 3-oxoacyl-CoA standard provides a physiologically relevant substrate at the extreme upper end of the enzyme's chain-length tolerance. As demonstrated by thiolase A studies with purified rat liver peroxisomes, activity toward VLCFA 3-oxoacyl-CoAs is approximately 40-50% of that observed with optimal C16 substrates [1]. Using this standard allows determination of true Km and Vmax values for VLCFA-specific turnover, critical for understanding the molecular pathology of peroxisomal thiolase deficiency [2].

Membrane Protein-Lipid Interactions with Omega-3 VLCFA-CoAs

The six cis double bonds in the C28:6 omega-3 acyl chain confer unique conformational properties that influence membrane partitioning and protein recognition [1]. This standard is applicable in reconstituted liposome systems or nanodisc platforms to study how polyunsaturated VLCFA-CoAs interact with lipid-sensing domains of peroxisomal membrane proteins, including ABCD transporters and PEX proteins. The omega-3 unsaturation pattern is particularly relevant for studies of retinal and testicular VLCFA metabolism, where C28-C36 polyunsaturated fatty acids are enriched [2].

Targeted Metabolomics for Peroxisomal Disorder Screening

Clinical chemists and diagnostic laboratories developing dried blood spot (DBS) LC-MS/MS methods for expanded newborn screening of peroxisomal disorders require authentic VLCFA-CoA standards, including C28:6 omega-3 3-oxoacyl-CoA, to establish reference ranges and validate assay sensitivity. Accumulation of 3-oxoacyl-CoA intermediates is a hallmark of peroxisomal thiolase deficiency [1], and accurate quantification of these species in patient samples necessitates compound-specific calibration curves generated with the exact chemical standard [2].

Application

Selection Property

Validation Focus

VLCFA accumulation assays in ABCD1-deficient cell models

3-oxo functional group for MRM transitions

LC-MS/MS method accuracy review

Peroxisomal thiolase enzyme kinetics

Chain-length specificity profiling

Km/Vmax determination for VLCFA substrates

Membrane protein-lipid interaction studies

Polyunsaturated acyl chain geometry

Partitioning and binding in reconstituted systems

Peroxisomal β-oxidation intermediate profiling

Authentic standard for calibration

Assay sensitivity and specificity in research matrices

• [1] Antonenkov, V. D., et al. (1997). Substrate specificities of 3-oxoacyl-CoA thiolase A and sterol carrier protein 2/3-oxoacyl-CoA thiolase purified from normal rat liver peroxisomes. Journal of Biological Chemistry, 272(41), 26023-26031. PMID: 9325339. View Source
• [2] Wanders, R. J. A., Waterham, H. R., & Ferdinandusse, S. (2015). Metabolic Interplay between Peroxisomes and Other Subcellular Organelles Including Mitochondria and the Endoplasmic Reticulum. Frontiers in Cell and Developmental Biology, 3, 83. View Source